Cas no 111995-27-8 (1-(2-Bromothiophen-3-yl)ethanol)

• Product Name: 1-(2-Bromothiophen-3-yl)ethanol
• CAS No: 111995-27-8
• MF: C₆H₇BrOS
• MW: 207.088179826736
• CID: 2133210
• PubChem ID: 23050267
• Update Time: 2024-03-01

1-(2-Bromothiophen-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromothiophen-3-yl)ethanol
• CIWMDDFULBAXQG-UHFFFAOYSA-N
• 2-Bromo-3-(l-hydroxyethyl)thiophene
• 3-Thiophenemethanol, 2-bromo-alpha-methyl-
• 1-(2-Bromothiophen-3-yl)ethanol

• Inchi： 1S/C6H7BrOS/c1-4(8)5-2-3-9-6(5)7/h2-4,8H,1H3
• InChI Key： CIWMDDFULBAXQG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)C(C)O

Computed Properties

• Exact Mass: 205.94010g/mol
• Monoisotopic Mass: 205.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.5
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides